Cas no 1177326-01-0 ([(3,5-dimethyl-4-isoxazolyl)methyl]methylamine hydrochloride)

• Product Name: [(3,5-dimethyl-4-isoxazolyl)methyl]methylamine hydrochloride
• CAS No: 1177326-01-0
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• MDL: MFCD11655663
• CID: 4575243
• Update Time: 2025-10-28

[(3,5-dimethyl-4-isoxazolyl)methyl]methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3,5-dimethyl-4-isoxazolyl)methyl]methylamine hydrochloride
• 1-(3,5-Dimethylisoxazol-4-yl)-N-methylmethanamine hydrochloride

• MDL： MFCD11655663
• Inchi： 1S/C7H12N2O.ClH/c1-5-7(4-8-3)6(2)10-9-5;/h8H,4H2,1-3H3;1H
• InChI Key： XNFUHGWKFQYQAW-UHFFFAOYSA-N
• SMILES： C(C1=C(ON=C1C)C)NC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Additional information on [(3,5-dimethyl-4-isoxazolyl)methyl]methylamine hydrochloride

Exploring the Chemical and Pharmaceutical Properties of [(3,5-Dimethyl-4-Is oxazolyl)methyl]methylamine Hydrochloride (CAS No. 1177326-01-0)

The compound [(3,5-dimethyl-4-isoxazolyl)methyl]methylamine hydrochloride, identified by the CAS number 1177326-01-0, has garnered significant attention in both academic and industrial research due to its unique chemical properties and potential applications in pharmaceuticals. This article delves into the structural characteristics, pharmacological properties, and recent advancements in its synthesis and utilization.

Chemical Structure and Synthesis: The molecule consists of a methyl group attached to a 4-isoxazolyl ring, which is further substituted with two methyl groups at positions 3 and 5. The isoxazole ring is a five-membered heterocycle containing one oxygen and one nitrogen atom, known for its stability and reactivity in various chemical reactions. The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution and acid-base reactions. Recent studies have explored green chemistry approaches to enhance yield and reduce environmental impact during synthesis.

Pharmacological Properties: Research has highlighted the potential of [(3,5-dimethyl-4-isoxazolyl)methyl]methylamine hydrochloride as a bioactive compound with applications in drug discovery. Preclinical studies suggest that it exhibits antitumor activity by targeting specific signaling pathways involved in cancer cell proliferation. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, showing promise as a potential therapeutic agent for inflammatory diseases.

Applications in Drug Development: The compound's ability to modulate cellular pathways makes it a valuable tool in the development of novel therapeutics. Recent advancements have focused on its role as an intermediate in the synthesis of complex bioactive molecules. For instance, its use as a building block in the construction of peptide-based drugs has been reported in several scientific journals.

Safety and Handling: While [(3,5-dimethyl-4-isoxazolyl)methyl]methylamine hydrochloride is not classified as a hazardous substance under current regulations, proper handling procedures are recommended to ensure safety in laboratory settings. Storage conditions should adhere to standard protocols for chemical reagents to maintain stability and prevent degradation.

In conclusion, [(3,5-dimethyl-4-isoxazolyl)methyl]methylamine hydrochloride (CAS No. 1177326-01-0) represents a significant advancement in chemical research with promising applications in pharmaceuticals. Continued exploration into its properties and potential uses will undoubtedly contribute to the development of innovative therapeutic solutions.